Cas no 870063-64-2 (4-(azidomethyl)-3-chloropyridine)

• Product Name: 4-(azidomethyl)-3-chloropyridine
• CAS No: 870063-64-2
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD21286427
• CID: 1858642
• PubChem ID: 65681586
• Update Time: 2025-05-20

4-(azidomethyl)-3-chloropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(azidomethyl)-3-chloro-
• 4-(azidomethyl)-3-chloropyridine
• 870063-64-2
• AKOS015021169
• EN300-278047

• MDL： MFCD21286427
• Inchi： 1S/C6H5ClN4/c7-6-4-9-2-1-5(6)3-10-11-8/h1-2,4H,3H2
• InChI Key： TVZVWCWUEGHJSC-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1CN=[N+]=[N-]

Computed Properties

• Exact Mass: 168.0202739Da
• Monoisotopic Mass: 168.0202739Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(azidomethyl)-3-chloropyridine

Comprehensive Overview of 4-(Azidomethyl)-3-chloropyridine (CAS No. 870063-64-2)

4-(Azidomethyl)-3-chloropyridine (CAS No. 870063-64-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, featuring a chloropyridine core with an azidomethyl functional group, is widely utilized in click chemistry applications, bioconjugation, and as a building block for drug discovery. Its unique structural properties make it a valuable intermediate for synthesizing more complex molecules, particularly in the development of targeted therapies and biocompatible materials.

The growing interest in 4-(azidomethyl)-3-chloropyridine is driven by its versatility in organic synthesis and its role in advancing bioorthogonal chemistry. Researchers frequently search for terms like "azidomethyl pyridine derivatives," "click chemistry reagents," and "chloropyridine applications," reflecting its relevance in modern scientific inquiries. This compound’s ability to participate in CuAAC reactions (Copper-Catalyzed Azide-Alkyne Cycloaddition) has made it indispensable for labeling biomolecules and designing smart materials.

In the context of drug development, 4-(azidomethyl)-3-chloropyridine serves as a precursor for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are hot topics in oncology and neurodegenerative disease research. Its azide group enables efficient conjugation with alkynes, facilitating the creation of highly specific bioprobes. Recent studies highlight its potential in antibody-drug conjugates (ADCs), a rapidly evolving field in precision medicine.

From a materials science perspective, this compound is explored for polymer functionalization and surface modification. Its reactivity with strained alkynes (e.g., dibenzocyclooctynes) under catalyst-free conditions aligns with the demand for green chemistry solutions. Users often inquire about "non-toxic azide compounds" or "stable azidomethyl reagents," underscoring the need for safer alternatives in industrial applications.

The synthesis and handling of CAS No. 870063-64-2 require adherence to strict protocols to ensure stability, given the sensitivity of the azide moiety. Analytical techniques like NMR spectroscopy and HPLC-MS are critical for quality control. As the scientific community prioritizes sustainable chemistry, innovations in scalable production methods for such intermediates are highly sought after.

In summary, 4-(azidomethyl)-3-chloropyridine exemplifies the intersection of medicinal chemistry and advanced materials. Its applications span from biopharmaceuticals to nanotechnology, addressing contemporary challenges in personalized medicine and renewable materials. With ongoing research, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.